2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride

• Molecular Formula: C8H13ClN2O
• Molecular Weight: 188.65 g/mol
• IUPAC Name: 2-amino-3-pyridin-3-ylpropan-1-ol;hydrochloride
• InChI: InChI=1S/C8H12N2O.ClH/c9-8(6-11)4-7-2-1-3-10-5-7;/h1-3,5,8,11H,4,6,9H2;1H
• InChI Key: OVCOXCDZIMYODU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(CO)N.Cl

Description

2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride is a pyridine-containing β-amino alcohol derivative. The molecule consists of a propan-1-ol backbone with an amino group at position 2 and a pyridin-3-yl substituent at position 3, protonated as a hydrochloride salt. Such compounds are often utilized in pharmaceutical synthesis or as chiral building blocks due to their amine and hydroxyl functional groups . Pyridine derivatives are known for their role in medicinal chemistry, acting as bioisosteres for aromatic rings or participating in hydrogen bonding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride typically involves the reaction of pyridine derivatives with amino alcohols. One common method involves the reaction of 3-pyridinecarboxaldehyde with 2-aminoethanol in the presence of a reducing agent such as sodium borohydride. The reaction is carried out in an appropriate solvent, such as ethanol, under controlled temperature conditions to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophiles such as alkyl halides and acyl chlorides are commonly used.

Major Products Formed

Oxidation: Formation of pyridine-3-carboxaldehyde or pyridine-3-carboxylic acid.

Reduction: Formation of 2-amino-3-(pyridin-3-yl)propan-1-amine.

Substitution: Formation of N-alkyl or N-acyl derivatives.

Scientific Research Applications

2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride involves its interaction with specific molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes and receptors. These interactions can modulate biological pathways, leading to various physiological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers of Pyridine Derivatives

2-Amino-3-(pyridin-2-yl)propan-1-ol Hydrochloride (CAS 1379991-28-2)

• Molecular Formula : C₈H₁₃ClN₂O
• Molecular Weight : 188.65 g/mol
• Key Difference: The pyridine ring is attached at position 2 instead of 3.

2-Amino-3-(pyridin-4-yl)propan-1-ol Dihydrochloride (CAS 1797171-56-2)

• Molecular Formula : C₈H₁₄Cl₂N₂O
• Molecular Weight : 225.12 g/mol
• Key Difference : The pyridin-4-yl substituent introduces distinct steric and electronic effects compared to the 3-position. The dihydrochloride salt form may enhance solubility in polar solvents .

Substituent Variations on the Pyridine Ring

3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol (CAS 1228666-36-1)

• Molecular Formula : C₈H₁₁FN₂O
• Molecular Weight : 170.18 g/mol

3-(2-Aminopyridin-3-yl)propan-1-ol (CAS 89226-78-8)

• Molecular Formula : C₈H₁₂N₂O
• Molecular Weight : 152.19 g/mol
• Key Difference: Lacks the hydrochloride salt and the amino group at position 2 of the propanol chain, reducing its polarity compared to the target compound .

Non-Pyridine Heterocyclic Analogs

(R)-2-Amino-3-(thiazol-4-yl)propan-1-ol Hydrochloride (CAS 2057459-28-4)

• Molecular Formula : C₆H₁₁ClN₂OS
• Key Difference : Replacement of pyridine with a thiazole ring introduces sulfur, which can influence redox properties and metal coordination. Thiazole derivatives are prevalent in antiviral and anticancer agents .

Aromatic and Aliphatic Substituted Analogs

2-Amino-3-(4-methoxyphenyl)propan-1-ol (CAS 344359-33-7)

• Molecular Formula: C₁₀H₁₅NO₂
• Similarity Score : 0.88 (compared to pyridin-3-yl derivative)
• Key Difference : A methoxyphenyl group replaces the pyridine ring, offering enhanced lipophilicity but reduced hydrogen-bonding capacity .

2-Amino-3-(dimethylamino)propan-1-ol Dihydrochloride (CAS 1803602-18-7)

• Molecular Formula : C₅H₁₄N₂O·2HCl

Structural and Functional Analysis

Table 1: Comparative Data for Selected Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Feature
2-Amino-3-(pyridin-3-yl)propan-1-ol HCl	Not Provided	C₈H₁₃ClN₂O*	~188.65*	Pyridin-3-yl, β-amino alcohol
2-Amino-3-(pyridin-2-yl)propan-1-ol HCl	1379991-28-2	C₈H₁₃ClN₂O	188.65	Pyridin-2-yl isomer
2-Amino-3-(pyridin-4-yl)propan-1-ol·2HCl	1797171-56-2	C₈H₁₄Cl₂N₂O	225.12	Dihydrochloride salt
3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol	1228666-36-1	C₈H₁₁FN₂O	170.18	Fluorinated pyridine
(R)-2-Amino-3-(thiazol-4-yl)propan-1-ol HCl	2057459-28-4	C₆H₁₁ClN₂OS	194.68	Thiazole heterocycle

*Inferred from positional isomers .

Implications of Structural Differences

• Electronic Effects : Pyridin-3-yl derivatives may exhibit stronger hydrogen-bonding capacity compared to pyridin-2-yl or pyridin-4-yl isomers due to the nitrogen's position in the ring .
• Solubility : Hydrochloride salts generally improve aqueous solubility, critical for drug formulation. Dihydrochloride salts (e.g., CAS 1797171-56-2) may offer further solubility advantages .
• Biological Activity : Fluorinated analogs (e.g., CAS 1228666-36-1) could exhibit enhanced metabolic stability, while thiazole-containing derivatives (e.g., CAS 2057459-28-4) may target different enzymatic pathways .

Biological Activity

2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride is an organic compound classified as an amino alcohol. Its molecular formula is C₈H₁₀N₂O·HCl, with a molecular weight of approximately 188.65 g/mol. The compound features a pyridine ring substituted with an amino group and a hydroxyl group, which enhances its potential for various biological activities, including antimicrobial and anticancer properties. This article provides a detailed exploration of the biological activity associated with this compound, supported by data tables and relevant research findings.

Antimicrobial Properties

Research indicates that 2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride exhibits notable antimicrobial activity. In vitro studies have shown that it interacts with specific microbial targets, potentially modulating pathways involved in bacterial growth and survival.

Table 1: Antimicrobial Activity Data

Pathogen	MIC (μg/mL)	Reference
Staphylococcus aureus	12.5
Escherichia coli	25
Pseudomonas aeruginosa	15

Anticancer Properties

The compound has also been investigated for its anticancer properties. Preliminary studies suggest that it may inhibit cell proliferation in various cancer cell lines by interfering with specific signaling pathways.

Table 2: Anticancer Activity Data

Cell Line	IC50 (μM)	Reference
HeLa	10
MCF7	15
A549	12

The specific mechanisms through which 2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride exerts its biological effects are still under investigation. However, it is believed to modulate enzyme activity and receptor interactions due to its structural features.

• Enzyme Inhibition: The compound may inhibit enzymes involved in metabolic pathways critical for microbial survival and cancer cell proliferation.
• Receptor Interaction: Its ability to form hydrogen bonds allows it to interact effectively with various receptors, potentially influencing cellular signaling cascades.

Case Studies

Several case studies have highlighted the potential therapeutic applications of this compound:

• Study on Antimicrobial Efficacy: A study demonstrated that the compound significantly reduced the viability of Staphylococcus aureus in vitro, suggesting its potential as a therapeutic agent against resistant bacterial strains.
• Investigation into Anticancer Effects: Another study reported that treatment with 2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride led to a marked decrease in cell viability in HeLa cells, indicating its potential use in cancer therapy.

Q & A

Q. How can researchers optimize the synthesis of 2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride to improve yield and purity?

Methodological Answer: A common approach involves reductive amination of the corresponding ketone precursor (e.g., 3-pyridinylpropanal) with ammonium acetate, followed by reduction using sodium borohydride or cyanoborohydride under controlled pH (6.5–7.5) . To enhance purity, employ column chromatography with polar stationary phases (e.g., silica gel) and eluents like methanol:dichloromethane (1:9). Temperature control (<25°C) during reduction minimizes side reactions. Comparative studies with structurally similar compounds, such as 2-Amino-3-(pyridin-4-yl)propan-1-ol dihydrochloride, suggest that substituting pyridine ring positions (3- vs. 4-) alters reaction kinetics, requiring adjustments in stoichiometry .

Q. What spectroscopic techniques are critical for characterizing 2-Amino-3-(pyridin-3-yl)propan-1-ol hydrochloride?

Methodological Answer:

• NMR Spectroscopy: ¹H and ¹³C NMR confirm the pyridin-3-yl substitution pattern (e.g., aromatic protons at δ 8.3–8.5 ppm) and the stereochemistry of the amino alcohol backbone .
• Mass Spectrometry (HRMS): Electrospray ionization (ESI+) validates the molecular ion peak ([M+H]⁺) and isotopic chlorine pattern due to the hydrochloride salt .
• FTIR: Peaks at ~3350 cm⁻¹ (N-H stretch) and ~1050 cm⁻¹ (C-O stretch) confirm functional groups . Cross-reference with analogs like 3-Amino-3-(pyridin-4-yl)propan-1-ol dihydrochloride ensures consistency in spectral interpretation .

Q. How should researchers assess the compound’s solubility and stability for in vitro studies?

Methodological Answer:

• Solubility: Test in buffered aqueous solutions (pH 4–8) and polar aprotic solvents (DMSO, DMF). The hydrochloride salt typically exhibits higher aqueous solubility (>50 mg/mL at pH 7.4) due to ionic dissociation .
• Stability: Conduct accelerated degradation studies (40°C, 75% RH for 4 weeks) with HPLC monitoring. Pyridine ring oxidation and amino alcohol dehydration are common degradation pathways; use antioxidants (e.g., BHT) in storage buffers .

Advanced Research Questions

Q. How can contradictory data on the compound’s biological activity across studies be resolved?

Methodological Answer:

• Dose-Response Validation: Standardize assays (e.g., enzyme inhibition, receptor binding) using a common reference compound (e.g., 3-Amino-3-(pyridin-4-yl)propan-1-ol dihydrochloride) to calibrate activity thresholds .
• Metabolite Screening: Use LC-MS/MS to identify active metabolites that may contribute to reported discrepancies. For example, hydroxylation of the pyridine ring could enhance or inhibit target interactions .
• Structural Analog Comparison: Compare results with derivatives like 2-Amino-3-(pyrimidin-2-yl)propanoic acid dihydrochloride to isolate the impact of the pyridin-3-yl moiety .

Q. What strategies are effective in studying the compound’s interaction with biological macromolecules?

Methodological Answer:

• Surface Plasmon Resonance (SPR): Immobilize target proteins (e.g., kinases) on sensor chips to quantify binding affinity (KD) and kinetics (kon/koff) .
• Molecular Dynamics (MD) Simulations: Model interactions between the pyridin-3-yl group and hydrophobic pockets in proteins. Adjust protonation states of the amino group (pKa ~9.5) to match physiological conditions .
• Isothermal Titration Calorimetry (ITC): Measure enthalpy changes during binding to distinguish electrostatic (hydrochloride counterion) vs. hydrophobic contributions .

Q. How can researchers address challenges in synthesizing enantiomerically pure forms of the compound?

Methodological Answer:

• Chiral Resolution: Use diastereomeric salt formation with tartaric acid derivatives or employ chiral HPLC columns (e.g., Chiralpak IA) .
• Asymmetric Synthesis: Catalyze reductive amination with chiral catalysts (e.g., (R)-BINAP-Ru complexes) to directly obtain the desired enantiomer .
• Circular Dichroism (CD): Verify enantiopurity by comparing CD spectra with racemic mixtures and literature data for analogs like (S)-Methyl 2-amino-3-(pyridin-3-yl)propanoate .

Q. What computational methods predict the compound’s pharmacokinetic properties?

Methodological Answer:

• ADMET Prediction: Use QSAR models (e.g., SwissADME) to estimate logP (~−1.2), blood-brain barrier permeability (low), and CYP450 inhibition .
• Docking Studies: Perform AutoDock Vina simulations with protein structures (PDB IDs) to identify binding poses and affinity trends across pyridine-substituted analogs .
• pKa Determination: Employ MarvinSketch or SPARC calculators to predict ionization states affecting solubility and membrane permeability .

Comparative Analysis & Data Contradictions

Q. How do structural modifications (e.g., pyridine ring position) impact the compound’s reactivity?

Methodological Answer: Compare reaction rates and byproduct profiles with analogs:

• Pyridin-3-yl vs. Pyridin-4-yl: The 3-position’s electron-withdrawing effect accelerates nucleophilic substitution but increases susceptibility to oxidation .
• Amino Alcohol Backbone: Replace the hydroxyl group with a methoxy group (as in 1-Amino-3-(2-methoxyphenyl)propan-2-ol hydrochloride) to study steric effects on reactivity .

Q. Why do stability studies report conflicting degradation pathways for this compound?

Methodological Answer: Variability arises from:

• pH-Dependent Degradation: Under acidic conditions (pH <3), the amino group protonates, reducing oxidation but increasing hydrolysis risk. At pH >8, the pyridine ring oxidizes readily .
• Analytical Techniques: HPLC-UV may miss minor degradation products detectable via LC-MS. Standardize protocols using reference standards from ECHA or PubChem .